Cas no 6335-27-9 (5-hydroxy-4,7-dimethyl-2H-chromen-2-one)

• Product Name: 5-hydroxy-4,7-dimethyl-2H-chromen-2-one
• CAS No: 6335-27-9
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD00460712
• CID: 959881
• PubChem ID: 5355213
• Update Time: 2025-04-23

5-hydroxy-4,7-dimethyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-4,7-dimethyl-2H-chromen-2-one
• 2H-1-benzopyran-2-one, 5-hydroxy-4,7-dimethyl-
• 5-hydroxy-4,7-dimethylchromen-2-one

• MDL： MFCD00460712
• Inchi： 1S/C11H10O3/c1-6-3-8(12)11-7(2)5-10(13)14-9(11)4-6/h3-5,12H,1-2H3
• InChI Key： JJHLYYXMYNBADE-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2C(=CC(C)=CC1=2)O)=O

Computed Properties

• Exact Mass: 190.063

Experimental Properties

• PSA: 46.53

Additional information on 5-hydroxy-4,7-dimethyl-2H-chromen-2-one

Exploring the Versatile Applications and Properties of 5-hydroxy-4,7-dimethyl-2H-chromen-2-one (CAS No. 6335-27-9)

5-hydroxy-4,7-dimethyl-2H-chromen-2-one, with the CAS number 6335-27-9, is a naturally occurring coumarin derivative that has garnered significant attention in recent years due to its diverse applications in pharmaceuticals, cosmetics, and materials science. This compound, also known as 5-hydroxy-4,7-dimethylcoumarin, belongs to the benzopyrone family and exhibits unique photophysical and biological properties that make it valuable across multiple industries.

The growing interest in natural bioactive compounds and plant-derived molecules has positioned 5-hydroxy-4,7-dimethyl-2H-chromen-2-one as a subject of intense research. Scientists are particularly interested in its antioxidant properties and potential therapeutic applications, which align with current consumer trends favoring natural and sustainable ingredients. Recent studies have explored its role in skin care formulations, where its ability to absorb UV radiation makes it a candidate for natural sunscreen development.

From a chemical perspective, 5-hydroxy-4,7-dimethyl-2H-chromen-2-one demonstrates remarkable structural stability and fluorescence properties. These characteristics have led to its use in optical materials and sensor technologies, particularly in environmental monitoring applications. The compound's molecular structure, featuring a hydroxyl group at position 5 and methyl groups at positions 4 and 7, contributes to its unique solubility profile and reactivity patterns.

In the pharmaceutical sector, researchers are investigating 5-hydroxy-4,7-dimethyl-2H-chromen-2-one for its potential biological activities. Preliminary studies suggest possible anti-inflammatory effects and enzyme inhibition properties, making it a promising lead compound for drug development. The compound's low toxicity profile and good bioavailability further enhance its pharmaceutical potential, especially in the context of developing natural therapeutic agents.

The cosmetic industry has shown particular interest in 5-hydroxy-4,7-dimethyl-2H-chromen-2-one due to its UV-absorbing capabilities and skin-conditioning properties. As consumers increasingly demand clean beauty products and natural alternatives to synthetic ingredients, this compound has emerged as a valuable component in anti-aging formulations and photoprotective creams. Its ability to scavenge free radicals adds to its appeal in cosmeceutical applications.

From a commercial perspective, the market for 5-hydroxy-4,7-dimethyl-2H-chromen-2-one has been steadily growing, driven by increasing demand from both research institutions and industrial manufacturers. Suppliers specializing in fine chemicals and specialty ingredients have reported rising inquiries about this compound, particularly from companies developing innovative formulations in personal care and healthcare sectors. The compound's CAS number 6335-27-9 serves as a crucial identifier in these commercial transactions.

Recent advancements in synthetic methodologies have improved the accessibility of 5-hydroxy-4,7-dimethyl-2H-chromen-2-one, making it more available for various applications. Researchers have developed efficient extraction protocols from natural sources as well as optimized chemical synthesis routes to meet the growing demand. These developments have contributed to better purity standards and more consistent batch-to-batch quality of the compound.

Looking ahead, the future of 5-hydroxy-4,7-dimethyl-2H-chromen-2-one appears promising, with potential applications expanding into advanced materials and biotechnology. Its unique combination of chemical properties and biological activities positions it as a versatile compound that could address several contemporary challenges in healthcare and technology. As research continues to uncover new aspects of this molecule, its commercial and scientific significance is likely to grow further.

For researchers and industry professionals seeking information about CAS 6335-27-9 or 5-hydroxy-4,7-dimethylcoumarin, it's important to note that proper handling and characterization are essential to fully exploit its potential. Standard analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy are typically employed to verify the identity and purity of this compound in various applications.

The environmental profile of 5-hydroxy-4,7-dimethyl-2H-chromen-2-one is another area of growing interest, particularly in the context of green chemistry and sustainable manufacturing. Studies examining its biodegradability and ecotoxicological effects are contributing to a more comprehensive understanding of this compound's safety and environmental impact, which is crucial for its responsible use across industries.